Cas no 108773-04-2 (2(3H)-Benzothiazolone,7-(2-aminoethyl)-4-hydroxy-)

2(3H)-Benzothiazolone,7-(2-aminoethyl)-4-hydroxy- structure
108773-04-2 structure
Product name:2(3H)-Benzothiazolone,7-(2-aminoethyl)-4-hydroxy-
CAS No:108773-04-2
MF:C9H10N2O2S
MW:210.252900600433
CID:128157
PubChem ID:10856744

2(3H)-Benzothiazolone,7-(2-aminoethyl)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone,7-(2-aminoethyl)-4-hydroxy-
    • 7-(2-Aminoethyl)-4-hydroxybenzothiazol-2(3H)-one
    • 2(3H)-Benzothiazolone,7-(2-aminoethyl)-4-hydroxy-(9CI)
    • 7-(2-Aminoethyl)-4-hydroxy-1,3-benzothiazol-2(3H)-one
    • 7-(2-Amino-ethyl)-4-hydroxy-3H-benzothiazol-2-one
    • PD183026
    • 7-(2-AMINOETHYL)-4-HYDROXY-3H-1,3-BENZOTHIAZOL-2-ONE
    • 108773-04-2
    • SCHEMBL4740762
    • CHEMBL17357
    • BDBM50020679
    • Inchi: InChI=1S/C9H10N2O2S/c10-4-3-5-1-2-6(12)7-8(5)14-9(13)11-7/h1-2,12H,3-4,10H2,(H,11,13)
    • InChI Key: YPLJLRNXOFWVTL-UHFFFAOYSA-N
    • SMILES: NCCC1C2=C(NC(=O)S2)C(O)=CC=1

Computed Properties

  • Exact Mass: 210.0464
  • Monoisotopic Mass: 210.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 79.37

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